Cas no 19879-84-6 (1-Thio-β-D-glucopyranose 2,3,4,6-Tetraacetate)

• Product Name: 1-Thio-β-D-glucopyranose 2,3,4,6-Tetraacetate
• CAS No: 19879-84-6
• MF: C₁₄H₂₀O₉S
• MW: 364.368204116821
• MDL: MFCD00063271
• CID: 88136
• PubChem ID: 88293
• Update Time: 2025-05-24

1-Thio-β-D-glucopyranose 2,3,4,6-Tetraacetate Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-mercaptotetrahydro-2H-pyran-3,4,5-triyl triacetate
• 1-Thio-Beta-D-Glucose Tetraacetate
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-mercapto-tetrahydro-2H-pyran-3,4,5-triyl triacetate
• [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-sulfanyloxan-2-yl]methyl acetate
• 1-Thio-β-D-glucopyra
• 1-Thio-β-D-glucopyranose 2,3,4,6-Tetraacetate
• 2,3,4,6-TETRA-O-ACETYL-1-THIO-Β-D-GLUCOPYRANOSE
• 1-Thio-
• 1-thio-b-d-glucose tetraacetate
• 2,3,4,6-Tetra-O-acetyl-1-thio-
• A-D-glucopyranose
• A-D-glucose tetraacetate
• tetraacetyl thioglucose
• NSC 97032
• SKF 83940D
• 1-THIO-BETA-D-GLUCOS
• BETA-D-THIOGLUCOSE TETRAACETATE
• 1-THIO-SS-D-GLUCOSE TETRAACETATE
• 1-Thio-β-D-glucopyranose Tetraacetate
• Tetra-O-acetyl-1-thio-β-D-glucopyranose
• 1-Thio-beta-D-glucose tetraacetate 97%
• 2,3,4,6-Tetra-O-acetyl-1-thio-beta-D-glucopyranose
• 1-Thio-beta-D-glucose 2,3,4,6-tetraacetate
• 3,4,5-Triacetyloxy-6-(Acetyloxymethyl)oxane-2-Thiol
• C14H20O9S
• AK115340
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-mercaptotetrahydro-2H-pyran-3,4,5-triyltriacetate
• MFCD00063271
• SFOZKJGZNOBSHF-RGDJUOJXSA-N
• GEO-02308
• 1-Thio-b-D-glucose tetraacetate, 98+%
• TS8
• T-3751
• SCHEMBL1582130
• 1-Thio--D-glucopyranose 2,3,4,6-tetraacetate
• 19879-84-6
• DTXSID50173632
• PD131293
• 1-Thio-beta-D-glucose tetraacetate, 97%
• Q27466727
• CHEMBL3774645
• NS00026469
• EINECS 243-392-0
• 1-Thio- beta -D-glucose tetraacetate
• M04156
• beta-D-glucopyranose, 1-thio-, 2,3,4,6-tetraacetate
• 1-Thio-beta-D-glucopyranoside tetraacetate
• AKOS005255823
• b-D-Glucopyranose,1-thio-,2,3,4,6-tetraacetate
• C73773
• AKOS016010139
• FS-5424
• 1-Thio-b-D-glucopyranose 2,3,4,6-Tetraacetate
• STL507245
• HY-W039865
• CS-0098095
• [(2R,3R,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-SULFANYLOXAN-2-YL]METHYL ACETATE
• DB-363802
• BBL100155
• 1-Thio-?-D-glucopyranose 2,3,4,6-Tetraacetate

• MDL： MFCD00063271
• Inchi： 1S/C14H20O9S/c1-6(15)19-5-10-11(20-7(2)16)12(21-8(3)17)13(14(24)23-10)22-9(4)18/h10-14,24H,5H2,1-4H3/t10-,11-,12+,13-,14+/m1/s1
• InChI Key： SFOZKJGZNOBSHF-RGDJUOJXSA-N
• SMILES： S[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O
• BRN： 1440689

Computed Properties

• Exact Mass: 364.08300
• Monoisotopic Mass: 364.082803
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: Not determined
• Density: 1.31
• Melting Point: 115-117 °C(lit.)
• Boiling Point: 425.5°C at 760 mmHg
• Flash Point: 298 °C
• Refractive Index: 1.502
• Water Partition Coefficient: Soluble in water and chloroform (50 mg/ml).
• PSA: 153.23000
• LogP: -0.00070
• Solubility: Not determined

1-Thio-β-D-glucopyranose 2,3,4,6-Tetraacetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD15608)
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 1-Thio-β-D-glucopyranose 2,3,4,6-Tetraacetate

1-Thio-β-D-Glucopyranose 2,3,4,6-Tetraacetate (CAS No: 19879-84-6)

1-Thio-β-D-glucopyranose 2,3,4,6-tetraacetate, also known by its CAS registry number 19879-84-6, is a unique and highly functionalized sugar derivative that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is a thiosugar derivative of β-D-glucopyranose, with a sulfur atom replacing the hydroxyl group at the anomeric position (C1). The molecule is further modified by the presence of four acetyl groups attached to the hydroxyl groups at positions 2, 3, 4, and 6 of the glucopyranose ring. These modifications make it a valuable tool in various research applications and industrial processes.

The structure of 1-thio-β-D-glucopyranose 2,3,4,6-tetraacetate is characterized by its six-membered pyranose ring with a sulfur atom at C1 and acetyl groups at C2, C3, C4, and C6. The sulfur substitution at the anomeric position confers unique chemical properties to the molecule compared to its oxygen-containing counterpart. Specifically, the sulfur atom imparts increased stability to the molecule due to its larger atomic size and lower electronegativity compared to oxygen. This stability makes it less prone to epimerization under certain conditions, which is a significant advantage in many biochemical applications.

The synthesis of 1-thio-β-D-glucopyranose 2,3,4,6-tetraacetate typically involves a multi-step process that begins with the isolation or synthesis of β-D-glucopyranose. The hydroxyl groups at positions 2, 3, 4, and 6 are then protected as their acetyl derivatives using acetic anhydride in the presence of a base such as pyridine or triethylamine. The final step involves replacing the hydroxyl group at C1 with a sulfur atom through a nucleophilic substitution reaction using an appropriate thiolating agent such as thiourea or Lawesson's reagent.

In recent years, researchers have explored the potential of 1-thio-β-D-glucopyranose derivatives in various areas of science and technology. One promising application is in the field of drug delivery systems. The sulfur atom at C1 allows for selective reactivity under certain conditions without affecting other parts of the molecule due to steric hindrance from the bulky acetyl groups. This property makes it an ideal candidate for designing prodrugs that can be activated under specific physiological conditions.

Thiosugar derivatives, including 1-thio-β-D-glucopyranose tetraacetate, have also been studied for their potential in glycomics research. Glycomics is a rapidly growing field that focuses on understanding carbohydrate structures and their roles in biological systems. Thiosugars are particularly useful in this context because they can mimic natural sugars while offering additional functional groups for chemical modification or labeling.

A recent study published in the journal Nature Chemical Biology demonstrated that thiosugar derivatives can be used as probes to study glycan recognition by proteins such as lectins and antibodies. By incorporating these derivatives into complex carbohydrate structures like oligosaccharides or glycoproteins, researchers can gain insights into how these molecules interact with other biomolecules under physiological conditions.

In addition to its role in basic research, CAS No: 19879-84-6, which refers to our compound of interest here (1-thio-β-D-glucopyranose tetraacetate) has found applications in analytical chemistry as well. For instance, it has been used as a reference standard for determining the stereochemical purity of other sugar derivatives using techniques such as nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry.

The use of this compound extends into industrial applications too. For example,
it serves as an intermediate in the synthesis of more complex sugar-containing molecules such as antibiotics or antiviral agents.
Its ability to undergo selective chemical transformations while retaining structural integrity makes it invaluable
for constructing libraries of sugar analogs that can be screened for bioactivity.
Furthermore,
its stability under harsher reaction conditions allows chemists
to perform reactions that would otherwise damage unprotected sugars.

In conclusion,
CAS No: 19879-84-6 (1-thio-β-D-glucopyranose tetraacetate)
stands out as an important tool
in modern carbohydrate chemistry.
Its unique combination
of structural features
enables diverse applications across multiple disciplines.
With ongoing advancements
in synthetic methodologies
and analytical techniques,
this compound will likely continue
to play a pivotal role
in both academic research
and industrial development.